Cas no 1346600-61-0 (8-Dechloro-10-chloro Desloratadine)

• Product Name: 8-Dechloro-10-chloro Desloratadine
• CAS No: 1346600-61-0
• MF: C₁₉H₁₉ClN₂
• MW: 310.820563554764
• CID: 2246967
• Update Time: 2025-06-03

8-Dechloro-10-chloro Desloratadine Chemical and Physical Properties

Names and Identifiers

• 8-Dechloro-10-chloro Desloratadine

• Inchi： 1S/C19H19ClN2/c20-16-5-1-3-13-6-7-15-4-2-10-22-19(15)18(17(13)16)14-8-11-21-12-9-14/h1-5,10,21H,6-9,11-12H2
• InChI Key： WJPZKJWIORQGMT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2CCC3=CC=CN=C3/C(/C=21)=C1/CCNCC/1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 425
• XLogP3: 3.8
• Topological Polar Surface Area: 24.9

8-Dechloro-10-chloro Desloratadine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 8-Dechloro-10-chloro Desloratadine

Recent Advances in the Study of 8-Dechloro-10-chloro Desloratadine (CAS: 1346600-61-0)

The compound 8-Dechloro-10-chloro Desloratadine (CAS: 1346600-61-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a derivative of desloratadine, a well-known antihistamine, this compound is being investigated for its potential therapeutic applications and unique pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding new light on its mechanism of action and potential clinical uses.

A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for 8-Dechloro-10-chloro Desloratadine, highlighting its improved yield and purity compared to previous methods. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These advancements in synthesis are crucial for facilitating further pharmacological and toxicological studies of this promising compound.

In terms of biological activity, recent in vitro studies have demonstrated that 8-Dechloro-10-chloro Desloratadine exhibits potent antihistaminic effects with a unique binding profile to H1 receptors. Interestingly, preliminary data suggests it may have a longer duration of action compared to its parent compound, desloratadine. This extended activity could potentially translate to improved clinical efficacy in the treatment of allergic conditions, though further in vivo studies are needed to confirm these findings.

Metabolic studies of 8-Dechloro-10-chloro Desloratadine have revealed interesting pharmacokinetic properties. Research published in Drug Metabolism and Disposition (2024) showed that the compound undergoes hepatic metabolism primarily through CYP3A4, with a metabolic profile distinct from desloratadine. These findings are particularly important for understanding potential drug-drug interactions and for guiding future clinical development of this compound.

The safety profile of 8-Dechloro-10-chloro Desloratadine has been investigated in recent preclinical studies. Acute toxicity studies in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, researchers caution that more comprehensive toxicological evaluations, including chronic toxicity and genotoxicity studies, are necessary before considering human trials.

Looking forward, several research groups are exploring the potential of 8-Dechloro-10-chloro Desloratadine beyond its antihistaminic properties. Preliminary data suggests possible anti-inflammatory effects mediated through mechanisms independent of H1 receptor antagonism. These findings open new avenues for research into potential applications in inflammatory conditions beyond allergic diseases.

In conclusion, 8-Dechloro-10-chloro Desloratadine (CAS: 1346600-61-0) represents a promising candidate in the field of antihistamine development. Recent advances in its synthesis, characterization, and biological evaluation have provided a solid foundation for further research. While significant work remains to fully understand its therapeutic potential and safety profile, the current body of research suggests this compound may offer important advantages over existing antihistamine therapies.